Cas no 1784219-81-3 (2-(3-hydroxypiperidin-3-yl)-N,N-dimethylacetamide)

• Product Name: 2-(3-hydroxypiperidin-3-yl)-N,N-dimethylacetamide
• CAS No: 1784219-81-3
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• MDL: MFCD30180366
• CID: 4613974
• PubChem ID: 84050841
• Update Time: 2025-06-09

2-(3-hydroxypiperidin-3-yl)-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxypiperidin-3-yl)-N,N-dimethylacetamide

• MDL： MFCD30180366
• Inchi： 1S/C9H18N2O2/c1-11(2)8(12)6-9(13)4-3-5-10-7-9/h10,13H,3-7H2,1-2H3
• InChI Key： UMKFDOYZBGPIHD-UHFFFAOYSA-N
• SMILES： OC1(CC(N(C)C)=O)CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: -0.5
• Topological Polar Surface Area: 52.6

Additional information on 2-(3-hydroxypiperidin-3-yl)-N,N-dimethylacetamide

Introduction to 2-(3-hydroxypiperidin-3-yl)-N,N-dimethylacetamide (CAS No. 1784219-81-3)

2-(3-hydroxypiperidin-3-yl)-N,N-dimethylacetamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1784219-81-3, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a piperidine ring substituted with a hydroxyl group, which is a key feature that contributes to its biological activity and reactivity.

The chemical formula of 2-(3-hydroxypiperidin-3-yl)-N,N-dimethylacetamide can be represented as C₉H₁₄N₂O. This formula highlights the presence of nitrogen and oxygen atoms, which are essential for its role in various biochemical interactions. The presence of the hydroxyl group in the piperidine ring enhances the compound's solubility in polar solvents, making it more suitable for formulation in pharmaceutical applications.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing piperidine moieties. Piperidine derivatives are known for their versatility in drug design, often serving as key structural elements in active pharmaceutical ingredients (APIs). The hydroxyl-substituted piperidine ring in 2-(3-hydroxypiperidin-3-yl)-N,N-dimethylacetamide adds an additional layer of functionality, enabling it to participate in hydrogen bonding and other interactions with biological targets.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. Research has indicated that modifications to the piperidine ring can significantly influence the pharmacokinetic and pharmacodynamic properties of drugs. The hydroxyl group, in particular, has been shown to enhance binding affinity and selectivity towards certain enzymes and receptors. This makes 2-(3-hydroxypiperidin-3-yl)-N,N-dimethylacetamide a valuable scaffold for designing novel drugs targeting various diseases.

Recent studies have focused on leveraging the structural features of 2-(3-hydroxypiperidin-3-yl)-N,N-dimethylacetamide to develop inhibitors for enzymes involved in metabolic pathways relevant to inflammation and cancer. For instance, researchers have explored its potential as a precursor for compounds that modulate cyclooxygenase (COX) enzymes, which play a crucial role in pain and inflammation. The hydroxyl group's ability to form hydrogen bonds with amino acid residues in protein targets suggests that this compound could be engineered into highly specific inhibitors.

The synthesis of 2-(3-hydroxypiperidin-3-yl)-N,N-dimethylacetamide involves multi-step organic reactions, typically starting from commercially available piperidine derivatives. The introduction of the hydroxyl group at the 3-position of the piperidine ring requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities for research and development purposes.

In addition to its potential as an intermediate in drug synthesis, 2-(3-hydroxypiperidin-3-yl)-N,N-dimethylacetamide has shown promise as a tool compound for biochemical studies. Its well-defined structure allows researchers to investigate the interactions between small molecules and biological macromolecules using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies can provide insights into the mechanisms of action of potential drugs and help guide further optimization efforts.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents with improved efficacy and safety profiles. Compounds like 2-(3-hydroxypiperidin-3-yl)-N,N-dimethylacetamide are often evaluated for their potential to address unmet medical needs by targeting disease-causing pathways or modulating biological processes. The versatility of piperidine derivatives makes them particularly attractive for this purpose, as they can be tailored to interact with a wide range of biological targets.

As our understanding of disease mechanisms advances, so does our ability to design targeted therapies. The unique structural features of 2-(3-hydroxypiperidin-3-yl)-N,N-dimethylacetamide position it as a promising candidate for further exploration in drug discovery programs. By leveraging its chemical properties, researchers can develop innovative strategies to combat various diseases, ultimately improving patient outcomes.

In conclusion, 2-(3-hydroxypiperidin-3-yl)-N,N-dimethylacetamide (CAS No. 1784219-81-3) is a versatile compound with significant potential in pharmaceutical chemistry. Its structural features make it an attractive scaffold for designing new drugs targeting diverse diseases, while its well-defined reactivity allows for detailed biochemical investigations. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.